Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate

• IUPAC Name: methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate
• InChI: InChI=1S/C16H19N5O3/c1-23-16(22)15-19-7-6-13(21-15)20-11-2-4-12(5-3-11)24-14-10-17-8-9-18-14/h6-12H,2-5H2,1H3,(H,19,20,21)
• InChI Key: UFLQDLMZYUWMBJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CC(=N1)NC2CCC(CC2)OC3=NC=CN=C3
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate, also known as MPPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPPC is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate is not fully understood, but it is believed to involve the inhibition of various cellular pathways, such as the mitogen-activated protein kinase (MAPK) pathway, the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, and the nuclear factor-kappa B (NF-κB) pathway. This compound has been shown to inhibit the activation of these pathways, leading to the suppression of cell proliferation, induction of apoptosis, and inhibition of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, inhibition of viral replication, and suppression of inflammation. This compound has also been found to modulate the expression of various genes involved in these processes, such as p53, Bcl-2, and caspase-3, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and low toxicity. However, this compound also has some limitations, such as its low solubility in water and some organic solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate research, including the development of more efficient and cost-effective synthesis methods, optimization of its therapeutic potential, and investigation of its pharmacokinetics and pharmacodynamics. Moreover, the use of this compound in combination with other therapeutic agents may enhance its efficacy and reduce its potential side effects. Further studies are needed to explore the full potential of this compound as a therapeutic agent.
In conclusion, this compound is a promising chemical compound that has shown potential as a therapeutic agent for various diseases. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of this compound and its application in clinical settings.

Synthesis Methods

Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate has been synthesized using various methods, including the reaction of 4-(4-chlorocyclohexylamino)pyrimidine-2-carboxylic acid with pyrazine-2-carboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt), followed by methylation of the resulting intermediate with methyl iodide. Other methods involve the use of different coupling agents and solvents, such as N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), to obtain this compound.

Scientific Research Applications

Methyl 4-[(4-pyrazin-2-yloxycyclohexyl)amino]pyrimidine-2-carboxylate has been extensively studied for its potential therapeutic applications, including its use as an antitumor agent, antiviral agent, and anti-inflammatory agent. This compound has been shown to inhibit the growth of various cancer cell lines, such as breast cancer, lung cancer, and colon cancer, by inducing cell cycle arrest and apoptosis. This compound has also been found to exhibit antiviral activity against the influenza virus and hepatitis B virus by inhibiting viral replication. Moreover, this compound has been shown to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).